Cas no 34509-52-9 (Myrical triacetate)

• Product Name: Myrical triacetate
• CAS No: 34509-52-9
• Molecular Formula: C₃₀H₆₀O^.₃[C₂H₄O₂]
• Molecular Weight: 616.95268
• CID: 837352
• PubChem ID: 13991193

Myrical triacetate Properties

Names and Identifiers

• Myrical triacetate
• Myricanol triacetate
• Tricyclo[12.3.1.12,6]nonadeca-1(18),2,4,6(19),14,16-hexaene-3,9,15-triol, 16,17-dimethoxy-, triacetate, (-)-
• AKOS040762821
• FS-9784
• 34509-52-9
• [ "" ]

• InChIKey： MFGOMAMZKDKXRC-UHFFFAOYSA-N
• Inchi： InChI=1S/C30H60O.3C2H4O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31;3*1-2(3)4/h30H,2-29H2,1H3;3*1H3,(H,3,4)
• SMILES： CCCCCCCCCCCCCCCCCCCCCCCCCCCCCC=O.CC(=O)O.CC(=O)O.CC(=O)O

Computed Properties

• Exact Mass: 484.21000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 8
• Monoisotopic Mass: 484.20971797g/mol
• Heavy Atom Count: 35
• Complexity: 724
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.9
• Topological Polar Surface Area: 97.4Ų

Experimental Properties

• LogP: 4.81210
• PSA: 97.36000
• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty aldehydes